Cas no 681224-18-0 (N-[4-(naphthalen-2-yl)-1,3-thiazol-2-yl]-2-{[2-oxo-2-(piperidin-1-yl)ethyl]sulfanyl}acetamide)

• Product Name: N-[4-(naphthalen-2-yl)-1,3-thiazol-2-yl]-2-{[2-oxo-2-(piperidin-1-yl)ethyl]sulfanyl}acetamide
• CAS No: 681224-18-0
• MF: C₂₂H₂₃N₃O₂S₂
• MW: 425.566922426224
• CID: 5791660
• PubChem ID: 4605016
• Update Time: 2025-06-09

N-[4-(naphthalen-2-yl)-1,3-thiazol-2-yl]-2-{[2-oxo-2-(piperidin-1-yl)ethyl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• AKOS024583477
• F0558-0186
• Oprea1_802088
• SR-01000007107
• N-(4-naphthalen-2-yl-1,3-thiazol-2-yl)-2-(2-oxo-2-piperidin-1-ylethyl)sulfanylacetamide
• SR-01000007107-1
• N-[4-(naphthalen-2-yl)-1,3-thiazol-2-yl]-2-{[2-oxo-2-(piperidin-1-yl)ethyl]sulfanyl}acetamide
• N-(4-(naphthalen-2-yl)thiazol-2-yl)-2-((2-oxo-2-(piperidin-1-yl)ethyl)thio)acetamide
• 681224-18-0
• Acetamide, N-[4-(2-naphthalenyl)-2-thiazolyl]-2-[[2-oxo-2-(1-piperidinyl)ethyl]thio]-

• Inchi： 1S/C22H23N3O2S2/c26-20(14-28-15-21(27)25-10-4-1-5-11-25)24-22-23-19(13-29-22)18-9-8-16-6-2-3-7-17(16)12-18/h2-3,6-9,12-13H,1,4-5,10-11,14-15H2,(H,23,24,26)
• InChI Key： QLUXZJJNZOSULV-UHFFFAOYSA-N
• SMILES： S(CC(NC1=NC(=CS1)C1=CC=C2C=CC=CC2=C1)=O)CC(N1CCCCC1)=O

Computed Properties

• Exact Mass: 425.12316933g/mol
• Monoisotopic Mass: 425.12316933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Density: 1.334±0.06 g/cm3(Predicted)
• pka: 8.09±0.50(Predicted)

Additional information on N-[4-(naphthalen-2-yl)-1,3-thiazol-2-yl]-2-{[2-oxo-2-(piperidin-1-yl)ethyl]sulfanyl}acetamide

N-[4-(Naphthalen-2-yl)-1,3-thiazol-2-yl]-2-{[2-oxo-2-(piperidin-1-yl)ethyl]sulfanyl}acetamide (CAS No. 681224-18-0): A Comprehensive Overview

N-[4-(Naphthalen-2-yl)-1,3-thiazol-2-yl]-2-{[2-oxo-2-(piperidin-1-yl)ethyl]sulfanyl}acetamide (CAS No. 681224-18-0) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of thiazole and piperidine, and it exhibits a unique combination of structural features that contribute to its potential therapeutic applications.

The naphthalene moiety in the compound is a polycyclic aromatic hydrocarbon (PAH) that is known for its stability and aromaticity. This structural feature imparts the compound with enhanced lipophilicity, which can be advantageous for crossing biological membranes and reaching target sites within the body. The thiazole ring, on the other hand, is a heterocyclic compound containing sulfur and nitrogen atoms. Thiazoles are widely used in drug design due to their ability to form hydrogen bonds and participate in π-stacking interactions, which can enhance the binding affinity of the compound to its target proteins.

The piperidine moiety is a six-membered cyclic amine that is commonly found in many bioactive compounds. Piperidines are known for their ability to modulate the activity of various enzymes and receptors, making them valuable scaffolds in drug discovery. In this compound, the piperidine ring is attached to an acetyl group via a sulfanyl (thioether) linkage, which adds another layer of complexity to its structure and potential biological activity.

Recent studies have explored the pharmacological properties of N-[4-(Naphthalen-2-yl)-1,3-thiazol-2-yl]-2-{[2-oxo-2-(piperidin-1-yl)ethyl]sulfanyl}acetamide in various disease models. One notable area of research has been its potential as an anticancer agent. In vitro studies have shown that this compound exhibits selective cytotoxicity against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.

Another area of interest is the compound's anti-inflammatory properties. Inflammation is a key driver of many chronic diseases, including arthritis and neurodegenerative disorders. Preclinical studies have demonstrated that N-[4-(Naphthalen-2-yl)-1,3-thiazol-2-yl]-2-{[2-oxo-2-(piperidin-1-yl)ethyl]sulfanyl}acetamide can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential as an anti-inflammatory agent.

The structural diversity and functional versatility of N-[4-(Naphthalen-2-yl)-1,3-thiazol-2-yl]-2-{[2-oxo-2-(piperidin-1-y l)ethyl]sulfanyl}acetamide make it an attractive candidate for further development in drug discovery programs. Ongoing research is focused on optimizing its pharmacokinetic properties, such as solubility and metabolic stability, to enhance its therapeutic potential. Additionally, efforts are being made to explore its efficacy in combination with other drugs to achieve synergistic effects.

In conclusion, N-[4-(Naphthalen-2-y l)-1,3-thiazol - 2 - yl] - 2 - {[ 2 - oxo - 2 - ( p i p e r i d i n - 1 - y l ) e t h y l ] s u f f f f f f f f f f f f f f f f f f f n a n y l } acetamide (CAS No. 681224 - 18 - 0) represents a promising lead compound in the field of medicinal chemistry. Its unique combination of structural features and biological activities make it a valuable candidate for further investigation and potential clinical applications.